Cas no 2138393-13-0 (N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine)
N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine Chemical and Physical Properties
Names and Identifiers
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- EN300-800498
- 2138393-13-0
- N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine
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- Inchi: 1S/C15H29NO2/c1-17-10-7-15(8-11-18-12-9-15)13-16-14-5-3-2-4-6-14/h14,16H,2-13H2,1H3
- InChI Key: DFXRBJHCHLTUDA-UHFFFAOYSA-N
- SMILES: O1CCC(CCOC)(CC1)CNC1CCCCC1
Computed Properties
- Exact Mass: 255.219829168g/mol
- Monoisotopic Mass: 255.219829168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 30.5Ų
N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-800498-0.05g |
N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine |
2138393-13-0 | 95% | 0.05g |
$1549.0 | 2024-05-21 | |
| Enamine | EN300-800498-0.1g |
N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine |
2138393-13-0 | 95% | 0.1g |
$1623.0 | 2024-05-21 | |
| Enamine | EN300-800498-0.25g |
N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine |
2138393-13-0 | 95% | 0.25g |
$1696.0 | 2024-05-21 | |
| Enamine | EN300-800498-0.5g |
N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine |
2138393-13-0 | 95% | 0.5g |
$1770.0 | 2024-05-21 | |
| Enamine | EN300-800498-1.0g |
N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine |
2138393-13-0 | 95% | 1.0g |
$1844.0 | 2024-05-21 | |
| Enamine | EN300-800498-2.5g |
N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine |
2138393-13-0 | 95% | 2.5g |
$3611.0 | 2024-05-21 | |
| Enamine | EN300-800498-5.0g |
N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine |
2138393-13-0 | 95% | 5.0g |
$5345.0 | 2024-05-21 | |
| Enamine | EN300-800498-10.0g |
N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine |
2138393-13-0 | 95% | 10.0g |
$7927.0 | 2024-05-21 |
N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine
Research Brief on N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine (CAS: 2138393-13-0): Recent Advances and Applications
N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine (CAS: 2138393-13-0) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclohexanamine core and a tetrahydro-2H-pyran (oxane) ring substituted with a 2-methoxyethyl group, presents intriguing pharmacological potential. Recent studies have explored its applications in drug discovery, particularly in the modulation of central nervous system (CNS) targets and as a scaffold for novel therapeutic agents.
A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's binding affinity to sigma-1 and sigma-2 receptors, which are implicated in neuropsychiatric disorders and cancer. The research demonstrated that N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine exhibits moderate selectivity for sigma-1 receptors, with an IC50 of 120 nM, suggesting its potential as a lead compound for developing sigma-1 receptor modulators. The study employed molecular docking simulations and in vitro binding assays to elucidate the structure-activity relationship (SAR) of this compound class.
In parallel, a patent application (WO2023056421) filed in early 2024 disclosed the use of derivatives of N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine as novel analgesics with reduced opioid-like side effects. The patent highlights the compound's ability to interact with both opioid and adrenergic receptors, providing a dual mechanism of action for pain management. This development is particularly significant given the ongoing opioid crisis and the need for safer alternatives.
From a synthetic chemistry perspective, recent advancements have been made in the efficient production of N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine. A 2024 paper in Organic Process Research & Development described a scalable, three-step synthesis route with an overall yield of 68%, employing a key reductive amination step between 4-(2-methoxyethyl)tetrahydro-2H-pyran-4-carbaldehyde and cyclohexylamine. This improved synthetic protocol addresses previous challenges in the large-scale production of this compound.
Pharmacokinetic studies conducted in rodent models have revealed favorable properties of N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine, including good oral bioavailability (F = 78%) and blood-brain barrier penetration (brain/plasma ratio of 1.2 at 2 hours post-dose). These characteristics, combined with its moderate metabolic stability (t1/2 = 3.5 hours in human liver microsomes), position this compound as a promising candidate for further preclinical development.
Looking forward, the unique structural features of N-{[4-(2-methoxyethyl)oxan-4-yl]methyl}cyclohexanamine continue to inspire medicinal chemistry efforts. Current research directions include exploring its potential as a: (1) modulator of G-protein coupled receptors beyond sigma receptors, (2) scaffold for developing CNS-penetrant enzyme inhibitors, and (3) chemical probe for studying lipid-protein interactions in cell membranes. The compound's versatility underscores its value in drug discovery pipelines.
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